N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide

• Molecular Formula: C17H12ClF3N2O2
• Molecular Weight: 368.7 g/mol
• IUPAC Name: N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C17H12ClF3N2O2/c1-9-2-5-15-11(6-9)14(23-25-15)8-16(24)22-13-4-3-10(18)7-12(13)17(19,20)21/h2-7H,8H2,1H3,(H,22,24)
• InChI Key: SQWBUUYDBPKNFH-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1)ON=C2CC(=O)NC3=C(C=C(C=C3)Cl)C(F)(F)F

Description

N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating the activity of various enzymes and receptors in the body.
Biochemical and Physiological Effects:
Studies have shown that N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide exhibits various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including acetylcholinesterase, cyclooxygenase, and lipoxygenase. In addition, it has been shown to modulate the activity of various receptors, including the NMDA receptor and the GABA receptor.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide in lab experiments is its high purity and yield. This makes it an ideal compound for use in various assays and experiments. However, one of the limitations of using this compound is its potential toxicity. Therefore, caution should be taken when handling and using this compound in lab experiments.

Future Directions

There are several future directions for research on N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide. One potential direction is to investigate its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, further studies could be conducted to elucidate the exact mechanism of action of this compound and to identify potential targets for its pharmacological effects. Furthermore, studies could be conducted to investigate the potential toxicity of this compound and to develop strategies to mitigate its toxicity.

Synthesis Methods

The synthesis of N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide involves the reaction of 4-chloro-2-(trifluoromethyl)aniline with 5-methyl-1,2-benzisoxazole-3-carboxylic acid, followed by the addition of acetic anhydride. This method has been optimized and yields the compound in high purity and yield.

Scientific Research Applications

N-[4-chloro-2-(trifluoromethyl)phenyl]-2-(5-methyl-1,2-benzisoxazol-3-yl)acetamide has been extensively studied for its potential applications in various fields. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In addition, it has been studied for its potential anticonvulsant, anti-inflammatory, and analgesic properties.